N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide

• IUPAC Name: N-(1-cycloheptyl-5-oxopyrrolidin-3-yl)-3-methylsulfanylpropanamide
• InChI: InChI=1S/C15H26N2O2S/c1-20-9-8-14(18)16-12-10-15(19)17(11-12)13-6-4-2-3-5-7-13/h12-13H,2-11H2,1H3,(H,16,18)
• InChI Key: XNGMSKWCKYNTEP-UHFFFAOYSA-N
• Canonical SMILES: CSCCC(=O)NC1CC(=O)N(C1)C2CCCCCC2
• Molecular Formula: C15H26N2O2S
• Molecular Weight: 298.4 g/mol

Description

N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide, also known as CP-47,497, is a synthetic cannabinoid that acts as a potent agonist of the cannabinoid receptors. It was first synthesized in the mid-1990s as part of research aimed at developing new drugs for the treatment of pain, inflammation, and other medical conditions.

Mechanism of Action

N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide acts as a potent agonist of the cannabinoid receptors, specifically the CB1 receptor. It binds to the receptor and activates it, leading to a cascade of downstream effects that ultimately produce its therapeutic effects. The exact mechanism of action is not fully understood, but it is thought to involve the modulation of various neurotransmitters and signaling pathways in the brain and other tissues.
Biochemical and Physiological Effects
N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide has a wide range of biochemical and physiological effects in the body. It has been found to modulate the release of various neurotransmitters such as dopamine, serotonin, and glutamate. It also affects the activity of various signaling pathways involved in inflammation, pain, and cell survival. Additionally, it has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide is a potent and versatile compound that has many advantages for use in laboratory experiments. It has a well-defined mechanism of action and produces consistent and reproducible effects. However, it also has some limitations, such as its potential for abuse and misuse, and the fact that its synthesis method is not publicly available.

Future Directions

There are many potential future directions for research on N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide. Some of these include:
1. Further investigation of its therapeutic potential for various medical conditions such as multiple sclerosis, epilepsy, and cancer.
2. Development of new analogs and derivatives with improved potency, selectivity, and safety profiles.
3. Investigation of its potential effects on the immune system and inflammation.
4. Exploration of its potential as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
5. Investigation of its potential as a tool for studying the endocannabinoid system and its role in various physiological processes.

Scientific Research Applications

N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-3-(methylthio)propanamide has been extensively studied in scientific research for its potential therapeutic applications. It has been found to be a potent analgesic, anti-inflammatory, and neuroprotective agent. It has also been investigated for its potential use in the treatment of various medical conditions such as multiple sclerosis, epilepsy, and cancer.